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Compound of Interest

Compound Name: MLS000545091

Cat. No.: B1676673 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

off-target effects of MLS000545091, a known inhibitor of human 15-lipoxygenase-2 (h15-LOX-

2).

Frequently Asked Questions (FAQs)
Q1: What is the primary target of MLS000545091?

MLS000545091 is an inhibitor of human 15-lipoxygenase-2 (h15-LOX-2). h15-LOX-2 is an

enzyme that catalyzes the oxygenation of polyunsaturated fatty acids, such as arachidonic

acid, to produce bioactive lipid mediators. These mediators are involved in various

physiological processes, including inflammation.

Q2: What are off-target effects and why are they a concern with small molecule inhibitors like

MLS000545091?

Off-target effects are unintended interactions of a small molecule with proteins other than its

intended target.[1] These interactions can lead to misleading experimental results, cellular

toxicity, or other unanticipated biological responses. For a selective inhibitor, it is crucial to

confirm that the observed phenotype is a direct result of inhibiting the intended target (on-target

effect) and not due to interactions with other cellular components.

Q3: Are there known off-target effects for MLS000545091?
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Currently, there is limited publicly available information detailing a comprehensive off-target

profile for MLS000545091. As with many small molecule inhibitors, it is possible that

MLS000545091 may interact with other proteins, particularly other members of the

lipoxygenase family or enzymes with similar substrate-binding pockets. Therefore, it is

essential for researchers to experimentally validate that the observed effects of

MLS000545091 in their systems are due to the inhibition of h15-LOX-2.

Q4: What is the known signaling pathway of the primary target, h15-LOX-2?

The h15-LOX-2 enzyme is a key player in the metabolic pathway of polyunsaturated fatty acids

(PUFAs) like arachidonic acid. It converts these fatty acids into hydroperoxy derivatives. These

molecules can then be further metabolized to produce specialized pro-resolving mediators

(SPMs), such as lipoxins, which are involved in the resolution of inflammation.[2] Inhibition of

h15-LOX-2 can disrupt this pathway, leading to a decrease in the production of these anti-

inflammatory mediators. Additionally, studies have suggested that the expression of 15-LOX-2

can inhibit cell growth through pathways involving reactive oxygen species (ROS) and the p38

MAP kinase signaling cascade.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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